![molecular formula C17H19Cl2N5O3S B6530770 2,5-dichloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide CAS No. 946225-39-4](/img/structure/B6530770.png)
2,5-dichloro-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is an organic synthesis intermediate and pharmaceutical intermediate . It can be used in laboratory organic synthesis processes and chemical pharmaceutical research and development processes . It is mainly used for the synthesis of the raw drug Ceritinib .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 346.23 . It has a melting point of 149.0 to 153.0 °C, a boiling point of 538 °C, and a flash point of 279 °C . The density of the compound is 1.436 . It appears as a white to light yellow powder or crystal .Future Directions
The compound is mainly used for the synthesis of the raw drug Ceritinib . As an organic synthesis intermediate and pharmaceutical intermediate, it can be used in laboratory organic synthesis processes and chemical pharmaceutical research and development processes . Therefore, its future directions are likely to be closely related to the development of new drugs and the improvement of existing drug synthesis processes.
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound is an organic synthesis intermediate and a pharmaceutical intermediate . It is mainly used in laboratory organic synthesis processes and chemical pharmaceutical research and development processes .
Mode of Action
It is known that the compound is used in the synthesis of the raw drug ceritinib , which is a tyrosine kinase inhibitor . This suggests that the compound may interact with tyrosine kinases or related proteins.
Biochemical Pathways
Given its use in the synthesis of ceritinib , it may be involved in pathways related to tyrosine kinase signaling .
Pharmacokinetics
As a pharmaceutical intermediate, its bioavailability would depend on the final drug it is used to synthesize .
Result of Action
As it is used in the synthesis of ceritinib , a tyrosine kinase inhibitor , it may contribute to the inhibition of tyrosine kinase activity and related cellular effects.
Action Environment
It is known that the compound should be stored in a dark place, sealed in dry conditions, and at room temperature .
properties
IUPAC Name |
2,5-dichloro-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl2N5O3S/c18-13-2-3-15(19)14(12-13)16(25)20-6-11-28(26,27)24-9-7-23(8-10-24)17-21-4-1-5-22-17/h1-5,12H,6-11H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUEMSWHHBWPUSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)S(=O)(=O)CCNC(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.